N-[3-(acetylamino)phenyl]-2-(4-bromophenoxy)acetamide

• Molecular Formula: C16H15BrN2O3
• Molecular Weight: 363.21 g/mol
• IUPAC Name: N-(3-acetamidophenyl)-2-(4-bromophenoxy)acetamide
• InChI: InChI=1S/C16H15BrN2O3/c1-11(20)18-13-3-2-4-14(9-13)19-16(21)10-22-15-7-5-12(17)6-8-15/h2-9H,10H2,1H3,(H,18,20)(H,19,21)
• InChI Key: OBSPBAFHFSFYLT-UHFFFAOYSA-N
• SMILES: CC(=O)NC1=CC(=CC=C1)NC(=O)COC2=CC=C(C=C2)Br

Description

N-[3-(acetylamino)phenyl]-2-(4-bromophenoxy)acetamide, also known as BPAc, is a chemical compound that has gained attention in the scientific community due to its potential applications in medicinal chemistry. BPAc is a derivative of acetaminophen and has been studied for its anti-inflammatory and analgesic properties. In

Mechanism of Action

The mechanism of action of N-[3-(acetylamino)phenyl]-2-(4-bromophenoxy)acetamide is not fully understood. However, it has been proposed that N-[3-(acetylamino)phenyl]-2-(4-bromophenoxy)acetamide exerts its anti-inflammatory and analgesic effects by inhibiting the production of prostaglandins, which are known to play a role in pain and inflammation. N-[3-(acetylamino)phenyl]-2-(4-bromophenoxy)acetamide has also been shown to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
N-[3-(acetylamino)phenyl]-2-(4-bromophenoxy)acetamide has been shown to have anti-inflammatory and analgesic effects in animal models. It has also been shown to inhibit the growth of cancer cells in vitro. N-[3-(acetylamino)phenyl]-2-(4-bromophenoxy)acetamide has been found to be well-tolerated in animal studies, with no significant adverse effects observed.

Advantages and Limitations for Lab Experiments

One advantage of N-[3-(acetylamino)phenyl]-2-(4-bromophenoxy)acetamide is its potential as a candidate for the treatment of pain and inflammation. It has also shown potential as a cancer therapy. However, one limitation of N-[3-(acetylamino)phenyl]-2-(4-bromophenoxy)acetamide is its limited solubility in water, which may make it difficult to administer in certain forms.

Future Directions

There are several potential future directions for the study of N-[3-(acetylamino)phenyl]-2-(4-bromophenoxy)acetamide. One direction is the development of new formulations of N-[3-(acetylamino)phenyl]-2-(4-bromophenoxy)acetamide that improve its solubility and bioavailability. Another direction is the investigation of the mechanism of action of N-[3-(acetylamino)phenyl]-2-(4-bromophenoxy)acetamide in more detail, to better understand how it exerts its anti-inflammatory, analgesic, and anticancer effects. Additionally, N-[3-(acetylamino)phenyl]-2-(4-bromophenoxy)acetamide could be studied in combination with other compounds to determine whether it has synergistic effects with other drugs. Finally, N-[3-(acetylamino)phenyl]-2-(4-bromophenoxy)acetamide could be studied in clinical trials to determine its efficacy and safety in humans.

Synthesis Methods

The synthesis of N-[3-(acetylamino)phenyl]-2-(4-bromophenoxy)acetamide involves the reaction of 3-aminoacetophenone with 4-bromophenol in the presence of acetic anhydride and pyridine. The resulting product is then purified through recrystallization to obtain pure N-[3-(acetylamino)phenyl]-2-(4-bromophenoxy)acetamide. This method has been optimized to yield high purity and high yield of the final product.

Scientific Research Applications

N-[3-(acetylamino)phenyl]-2-(4-bromophenoxy)acetamide has been studied for its potential applications in medicinal chemistry. It has been shown to have anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of pain and inflammation. N-[3-(acetylamino)phenyl]-2-(4-bromophenoxy)acetamide has also been studied for its potential use in cancer therapy due to its ability to inhibit the growth of cancer cells.